![molecular formula C29H21N3O4S B304550 3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B304550.png)
3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide is a synthetic compound that has shown potential in scientific research due to its unique structure and properties.
Mechanism of Action
The mechanism of action of 3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body, such as topoisomerase II and NF-κB, which are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (cell death) in cancer cells, inhibit the growth of bacteria and fungi, reduce inflammation, and scavenge free radicals.
Advantages and Limitations for Lab Experiments
One advantage of using 3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its unique structure and properties, which make it a potential candidate for the development of new drugs. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of 3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide. One direction is to further investigate its potential as an antimicrobial agent and develop new drugs based on its structure. Another direction is to study its potential as an anticancer agent and develop new cancer therapies. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, which could lead to the development of safer and more effective drugs.
Synthesis Methods
The synthesis of 3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide involves a series of chemical reactions. The starting material is 4-methoxybenzaldehyde, which is reacted with 2-aminobenzothiazole to form an intermediate. This intermediate is then reacted with 9-oxo-9H-indeno[2,1-b]thiophene-2-carboxylic acid to form the final product.
Scientific Research Applications
3-amino-N,4-bis(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide has been found to have potential in various scientific research areas. It has shown antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. It has also been studied for its anticancer activity, with promising results in inhibiting the growth of cancer cells. Additionally, it has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
Molecular Formula |
C29H21N3O4S |
---|---|
Molecular Weight |
507.6 g/mol |
IUPAC Name |
14-amino-N,16-bis(4-methoxyphenyl)-8-oxo-12-thia-10-azatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,10,13,15-heptaene-13-carboxamide |
InChI |
InChI=1S/C29H21N3O4S/c1-35-17-11-7-15(8-12-17)21-22-19-5-3-4-6-20(19)26(33)25(22)32-29-23(21)24(30)27(37-29)28(34)31-16-9-13-18(36-2)14-10-16/h3-14H,30H2,1-2H3,(H,31,34) |
InChI Key |
OBTGTBMJTSODBP-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=C3C(=C(SC3=NC4=C2C5=CC=CC=C5C4=O)C(=O)NC6=CC=C(C=C6)OC)N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C3C(=C(SC3=NC4=C2C5=CC=CC=C5C4=O)C(=O)NC6=CC=C(C=C6)OC)N |
Origin of Product |
United States |
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